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Compound of Interest

Compound Name: Naranol

Cat. No.: B14165536

For Researchers, Scientists, and Drug Development Professionals

Introduction

Naranol hydrochloride is a tetracyclic compound synthesized in the late 1960s, identified by
the code W-5494A.[1] Preclinical studies have indicated its potential as an antidepressant,
anxiolytic, and antipsychotic agent.[1] Despite these initial findings, Naranol hydrochloride was
never commercialized, and as a result, publicly available data on its detailed chemical and
pharmacological properties are limited. This guide provides a comprehensive overview of the
currently available information on Naranol hydrochloride, highlighting areas where data is
scarce.

Core Chemical Properties

A summary of the core chemical identifiers for Naranol hydrochloride is presented below.
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Property Value Source
8,10-dimethyl-
8,9,10,11,11a,12-hexahydro-

IUPAC Name [1]

7aH-benzo[2][3]chromeno]3,2-
c]pyridin-7a-ol hydrochloride

CAS Number 34256-91-2 [1]
Chemical Formula C1sH22CINO2 [4]
Molecular Weight 319.83 g/mol [4]

) CC1CN(C)CC2C1(0C3=C(C2)
Canonical SMILES [4]
C4=CC=CC=C4C=C3)0.Cl

IBSSDTOGUGCBDB-
InChl Key [4]
UHFFFAOYSA-N

Physicochemical Properties

Detailed experimental data regarding the physicochemical properties of Naranol hydrochloride
are not readily available in the public domain. The following table summarizes the current
status of this information.

Property Value Experimental Protocol
Melting Point Data not available Not available
Boiling Point Data not available Not available

Poor aqueous solubility has
been suggested.[1] No
Solubility guantitative data is available Not available

for water or common organic

solvents.
pKa Data not available Not available
LogP Data not available Not available
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The lack of empirical data for these fundamental properties presents a significant gap in the
comprehensive physicochemical characterization of Naranol hydrochloride.

Spectroscopic Data

Specific spectroscopic data such as *H-NMR, 3C-NMR, IR, or Mass Spectrometry for Naranol
hydrochloride are not detailed in the available literature. Such data would be invaluable for the
structural confirmation and analysis of this compound.

Pharmacological Profile

Naranol hydrochloride is described as a psychotropic agent with a polypharmacological profile,
suggesting it interacts with multiple neurotransmitter systems.[1]

Mechanism of Action

The proposed mechanism of action for Naranol hydrochloride involves the modulation of
serotonergic and dopaminergic pathways.[1] It is suggested to have an affinity for serotonin
receptors, specifically 5-HT1A and 5-HT2A, similar to some atypical antipsychotics.[1]
Additionally, it is thought to indirectly influence dopaminergic pathways.[1] However, specific
binding affinities (e.g., Ki or IC50 values) for these receptors have not been reported. The exact
downstream signaling cascades activated or inhibited by Naranol hydrochloride remain
uncharacterized.

Proposed Signaling Pathway

Due to the limited information on the specific molecular interactions and downstream effects of
Naranol hydrochloride, a detailed signaling pathway cannot be definitively constructed. The
following diagram represents a high-level, conceptual illustration of its proposed general
mechanism of action based on the available information.
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A conceptual diagram of the proposed mechanism of action for Naranol hydrochloride.

Experimental Protocols

Detailed experimental protocols for the synthesis of Naranol hydrochloride or for the
determination of its physicochemical and pharmacological properties are not described in the
publicly accessible literature.

Conclusion

Naranol hydrochloride represents a chemical entity with a potentially interesting
pharmacological profile. However, the lack of comprehensive, publicly available data on its
chemical and physical properties, as well as a detailed understanding of its mechanism of
action, significantly hinders its further development and research. The information provided in
this guide is based on the limited data that has been published. Further empirical studies would
be necessary to fully characterize this compound and validate its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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